Cas no 2418708-26-4 (2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid)
2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-26630236
- 2418708-26-4
- 2-({[3-(2-methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid
- 2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid
-
- Inchi: 1S/C15H22N2O4/c1-9-11(7-17-8-14(18)19)5-13(16-3)10(2)12(9)6-15(20)21-4/h5,16-17H,6-8H2,1-4H3,(H,18,19)
- InChI Key: IWAOVTMIFXFALC-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C(C)=C(C=C(CNCC(=O)O)C=1C)NC)=O
Computed Properties
- Exact Mass: 294.15795719g/mol
- Monoisotopic Mass: 294.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 87.7Ų
2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26630236-1g |
2418708-26-4 | 1g |
$0.0 | 2023-09-12 | |||
| Enamine | EN300-26630236-1.0g |
2-({[3-(2-methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid |
2418708-26-4 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid
Compound CAS No: 2418708-26-4 - 2-{[3-(2-Methoxy-2-Oxoethyl)-2,4-Dimethyl-5-(Methylamino)Phenyl]Methyl}Amino Acetic Acid
The compound with CAS number 2418708-26-4, known as 2-{[3-(2-Methoxy-2-Oxoethyl)-2,4-Dimethyl-5-(Methylamino)Phenyl]Methyl}Amino Acetic Acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of antitumor therapy and neuroprotective agents.
The molecular structure of this compound is characterized by a phenyl ring substituted with multiple functional groups, including methoxy, methylamino, and keto groups. These substituents contribute to its chemical reactivity and biological interactions. The presence of the acetic acid moiety further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.
Recent research has focused on the synthesis pathways of this compound, exploring both traditional organic synthesis methods and innovative biotechnological approaches. For instance, studies have demonstrated that the compound can be efficiently synthesized through a combination of Mitsunobu reactions and Pinner condensations, yielding high-purity products with excellent yields. These advancements have significantly improved the scalability of production, making it more accessible for large-scale applications.
In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It exhibits potent cancer cell inhibition by targeting key signaling pathways involved in tumor growth and metastasis. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease, suggesting its potential as a therapeutic agent for these conditions.
The compound's ability to modulate cellular signaling pathways makes it an attractive candidate for drug repurposing efforts. Researchers have explored its interactions with various protein targets, including kinases and receptors, using advanced computational modeling techniques such as molecular docking simulations. These studies have provided valuable insights into its mechanism of action and guided further optimization of its pharmacokinetic properties.
In conclusion, the compound with CAS number 2418708-26-4 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a promising lead compound for the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing medical science and improving human health.
2418708-26-4 (2-({[3-(2-Methoxy-2-oxoethyl)-2,4-dimethyl-5-(methylamino)phenyl]methyl}amino)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)